Cas no 1211535-27-1 (Tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate)

• Product Name: Tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate
• CAS No: 1211535-27-1
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 2131861
• Update Time: 2025-07-23

Tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate
• SEKNAIFIARYMTJ-UHFFFAOYSA-N
• tert-Butyl(4-(aminomethyl)thiazol-2-yl)carbamate
• Tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate

• Inchi： 1S/C9H15N3O2S/c1-9(2,3)14-8(13)12-7-11-6(4-10)5-15-7/h5H,4,10H2,1-3H3,(H,11,12,13)
• InChI Key： SEKNAIFIARYMTJ-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Topological Polar Surface Area: 106

Experimental Properties

• Density: 1.265±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.96 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on Tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate

Introduction to Tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate (CAS No. 1211535-27-1)

Tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate, with the chemical identifier CAS No. 1211535-27-1, is a compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a carbamate group and an aminomethyl substituent on the thiazole ring, make it a promising candidate for further investigation in drug discovery and development.

The thiazole core is a heterocyclic aromatic compound that has been extensively studied due to its wide range of biological properties. Thiazole derivatives are known to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral activities. The introduction of a carbamate group at the 2-position of the thiazole ring enhances the molecule's potential to interact with biological targets, thereby increasing its pharmacological activity. Additionally, the aminomethyl substituent at the 4-position provides a site for further functionalization, allowing for the development of more complex and potent derivatives.

In recent years, there has been a growing interest in exploring novel thiazole-based compounds for their therapeutic potential. Research has shown that modifications to the thiazole ring can significantly alter the biological activity of these compounds. For instance, studies have demonstrated that certain thiazole derivatives exhibit inhibitory effects on enzymes involved in cancer progression and inflammation. The compound Tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate is being investigated for its potential to modulate these pathways, offering a new avenue for developing treatments for various diseases.

One of the key aspects of this compound is its ability to interact with biological targets in a specific manner. The carbamate group can form hydrogen bonds with amino acid residues in proteins, while the aminomethyl group can participate in hydrophobic interactions or form additional hydrogen bonds. These interactions are crucial for the compound's binding affinity and efficacy. Furthermore, the tert-butyl group provides steric hindrance, which can influence the orientation of the molecule within the binding site, potentially enhancing its therapeutic effects.

Recent studies have also highlighted the importance of structure-activity relationships (SARs) in designing effective drug candidates. By systematically modifying different parts of the molecule, researchers can optimize its biological activity and reduce potential side effects. The compound Tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate serves as a valuable starting point for such investigations due to its unique structural features and known biological properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the necessary functional groups while maintaining structural integrity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound and verifying its structure.

In addition to its potential therapeutic applications, this compound has also been explored for its role in biochemical research. It serves as a valuable tool for studying enzyme mechanisms and identifying new drug targets. Researchers are particularly interested in how it interacts with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The development of novel pharmaceuticals often involves collaboration between chemists, biologists, and pharmacologists. The compound Tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate exemplifies this interdisciplinary approach, as it combines structural features derived from medicinal chemistry with insights from biochemical research. This synergy is crucial for translating laboratory discoveries into effective treatments for patients.

The future prospects for this compound are promising, with ongoing research aimed at further elucidating its mechanisms of action and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in these efforts by providing detailed insights into how the molecule interacts with biological targets.

In conclusion, Tert-butyl (4-(aminomethyl)thiazol-2-yl)carbamate is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and known biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is poised to make meaningful contributions to drug discovery and development.